3-bromo-N-{3-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}benzamide

• IUPAC Name: 3-[(3-bromobenzoyl)amino]-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C17H12BrN3O2S/c18-13-5-1-3-11(9-13)15(22)20-14-6-2-4-12(10-14)16(23)21-17-19-7-8-24-17/h1-10H,(H,20,22)(H,19,21,23)
• InChI Key: IZVLFVRWXBYIQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC(=CC=C2)Br)C(=O)NC3=NC=CS3
• Molecular Formula: C17H12BrN3O2S
• Molecular Weight: 402.3 g/mol

Description

3-bromo-N-{3-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}benzamide, also known as BTB-1, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promising results in various studies, including its potential as a therapeutic agent for several diseases.

Mechanism of Action

The mechanism of action of 3-bromo-N-{3-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}benzamide is not fully understood, but it has been shown to act as an inhibitor of several enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and pain. It has also been shown to inhibit the activity of histone deacetylase (HDAC), an enzyme that plays a role in gene expression and cell growth.
Biochemical and Physiological Effects
3-bromo-N-{3-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}benzamide has been shown to have several biochemical and physiological effects in the body. It has been shown to reduce inflammation and pain, inhibit the growth of cancer cells, and improve cognitive function. It has also been shown to have antibacterial properties, making it a potential treatment for bacterial infections.

Advantages and Limitations for Lab Experiments

One advantage of using 3-bromo-N-{3-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}benzamide in lab experiments is its wide range of potential applications. It has been shown to have potential as a therapeutic agent for several diseases, making it a valuable tool for researchers studying these diseases. One limitation of using 3-bromo-N-{3-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}benzamide in lab experiments is its potential toxicity. While it has been shown to be safe in certain doses, further research is needed to determine its safety in higher doses.

Future Directions

There are several future directions for research on 3-bromo-N-{3-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}benzamide. One area of research is the development of new therapeutic agents based on the structure of 3-bromo-N-{3-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}benzamide. Another area of research is the investigation of the potential use of 3-bromo-N-{3-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}benzamide in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to determine the safety and efficacy of 3-bromo-N-{3-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}benzamide in humans.

Scientific Research Applications

3-bromo-N-{3-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}benzamide has been extensively studied for its potential use in scientific research. It has been shown to have a wide range of applications, including its potential as an anti-cancer agent, anti-inflammatory agent, and anti-bacterial agent. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's disease.